3-Oxo-4-(5-pyrrolidin-1-ium-1-ylidenethiophen-2-ylidene)-2-(5-pyrrolidin-1-ylthiophen-2-yl)cyclobuten-1-olate
3-Oxo-4-(5-pyrrolidin-1-ium-1-ylidenethiophen-2-ylidene)-2-(5-pyrrolidin-1-ylthiophen-2-yl)cyclobuten-1-olate
Brand Name:
Vulcanchem
CAS No.:
137020-21-4
VCID:
VC0159563
InChI:
InChI=1S/C20H20N2O2S2/c23-19-17(13-5-7-15(25-13)21-9-1-2-10-21)20(24)18(19)14-6-8-16(26-14)22-11-3-4-12-22/h5-8H,1-4,9-12H2
SMILES:
C1CCN(C1)C2=CC=C(S2)C3=C(C(=C4C=CC(=[N+]5CCCC5)S4)C3=O)[O-]
Molecular Formula:
C20H20N2O2S2
Molecular Weight:
384.5 g/mol
3-Oxo-4-(5-pyrrolidin-1-ium-1-ylidenethiophen-2-ylidene)-2-(5-pyrrolidin-1-ylthiophen-2-yl)cyclobuten-1-olate
CAS No.: 137020-21-4
Main Products
VCID: VC0159563
Molecular Formula: C20H20N2O2S2
Molecular Weight: 384.5 g/mol
| CAS No. | 137020-21-4 |
|---|---|
| Product Name | 3-Oxo-4-(5-pyrrolidin-1-ium-1-ylidenethiophen-2-ylidene)-2-(5-pyrrolidin-1-ylthiophen-2-yl)cyclobuten-1-olate |
| Molecular Formula | C20H20N2O2S2 |
| Molecular Weight | 384.5 g/mol |
| IUPAC Name | 3-oxo-4-(5-pyrrolidin-1-ium-1-ylidenethiophen-2-ylidene)-2-(5-pyrrolidin-1-ylthiophen-2-yl)cyclobuten-1-olate |
| Standard InChI | InChI=1S/C20H20N2O2S2/c23-19-17(13-5-7-15(25-13)21-9-1-2-10-21)20(24)18(19)14-6-8-16(26-14)22-11-3-4-12-22/h5-8H,1-4,9-12H2 |
| Standard InChIKey | VSZSDCKBICFMFC-UHFFFAOYSA-N |
| SMILES | C1CCN(C1)C2=CC=C(S2)C3=C(C(=C4C=CC(=[N+]5CCCC5)S4)C3=O)[O-] |
| Canonical SMILES | C1CCN(C1)C2=CC=C(S2)C3=C(C(=C4C=CC(=[N+]5CCCC5)S4)C3=O)[O-] |
| PubChem Compound | 15143487 |
| Last Modified | Nov 11 2021 |
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